Cas no 25697-57-8 (Benzenemethanethiol,3-chloro-)

• Product Name: Benzenemethanethiol,3-chloro-
• CAS No: 25697-57-8
• MF: C₇H₇ClS
• MW: 158.648479700089
• MDL: MFCD00068526
• CID: 242175
• PubChem ID: 11105642
• Update Time: 2025-07-30

Benzenemethanethiol,3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol,3-chloro-
• (3-Chlorophenyl)methanethiol
• EN300-55076
• Benzenemethanethiol, 3-chloro-
• GEO-00766
• 25697-57-8
• DTXSID901309941
• AM100584
• 3-chloro-benzenemethanethiol
• BS-27831
• 3-Chlorobenzyl mercaptan
• 3-Chlorobenzenemethanethiol
• MFCD00068526
• SCHEMBL1145832
• m-chlorobenzylmercaptan
• AKOS000169597
• KDLSTBYZKATUIM-UHFFFAOYSA-N

• MDL： MFCD00068526
• Inchi： 1S/C7H7ClS/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2
• InChI Key： KDLSTBYZKATUIM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CS

Computed Properties

• Exact Mass: 157.996
• Monoisotopic Mass: 157.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Density: 1.2
• Boiling Point: 217.9 °C at 760 mmHg
• Flash Point: 87.6 °C
• Refractive Index: 1.600
• PSA: 25.30000
• LogP: 3.06190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes